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Compound of Interest

Compound Name: Methylphosphonothioic dichloride

Cat. No.: B1582697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Methylphosphonothioic
dichloride (MPTD), a highly toxic and corrosive organophosphorus compound. Due to its

hazardous nature, strict adherence to the following procedures is imperative to ensure the

safety of laboratory personnel and the environment.

Chemical and Physical Properties
Methylphosphonothioic dichloride is a colorless liquid with a pungent odor.[1][2][3] It is

noncombustible but reacts violently with water.[1][2][3] Key physical and chemical properties

are summarized in the table below for easy reference.
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Property Value Source

CAS Number 676-98-2 [1]

Molecular Formula CH₃Cl₂PS [1]

Molecular Weight 148.98 g/mol [1][3]

Appearance
Colorless liquid with a pungent

odor
[1][2][3]

Melting Point -25.5°C [1]

Boiling Point 154-155°C [1]

Density 1.422 g/mL at 25°C [1]

Flash Point 73°C [1]

Water Reactivity
Reacts violently with water to

form hydrochloric acid
[1][2][3]

Hazard Identification and GHS Classification
MPTD is classified as a highly hazardous substance. It is corrosive and causes severe skin

burns and eye damage.[3] Inhalation is fatal, and the effects can be similar to those of

phosgene, with the potential for delayed and painful eye irritation from vapor exposure.[1][2][3]

Ingestion causes irritation of the mouth and stomach.[1][3]

Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.

First-Aid Measures
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Immediate medical attention is required for all exposures to this compound.[2][3]

Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the victim to fresh air. 2. If

breathing has stopped, provide artificial

respiration, using oxygen if necessary. 3. Alert a

physician immediately, informing them of

potential delayed effects similar to phosgene.[2]

[3]

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Rinse the affected skin area with

copious amounts of water or shower. 3. Call a

physician immediately.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do so.[2][3] 2.

Immediately call an ophthalmologist.

Ingestion

1. Have the victim drink water (two glasses at

most). 2. Do not induce vomiting due to the risk

of perforation. 3. Call a physician immediately

and do not attempt to neutralize the substance.

Firefighting and Accidental Release Measures
Firefighting
Although noncombustible, MPTD containers may explode when heated.[4] In the event of a

fire, irritating and toxic fumes of hydrogen chloride, sulfur dioxide, and other phosphorus and

sulfur oxides may be formed.[1][3]

Suitable Extinguishing Media: Dry chemical, CO₂, or water spray for small fires. For large

fires, use dry chemical, CO₂, alcohol-resistant foam, or water spray.[2][3]

Protective Actions: Move undamaged containers away from the fire area if it can be done

safely. Dike runoff from fire control for later disposal.[2][3] Firefighters should wear self-
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contained breathing apparatus (SCBA) and full protective clothing.

Accidental Release
In case of a spill or leak, immediate action is required to contain the substance and prevent

exposure.

Immediate Actions: Isolate the spill or leak area for at least 50 meters (150 feet) in all

directions.[2] Eliminate all ignition sources.[2][3]

Personal Protection: Do not touch damaged containers or spilled material without wearing

appropriate protective clothing, including a positive pressure, full-facepiece SCBA and a

fully-encapsulating, chemical-resistant suit.

Containment and Cleanup: Use a water spray to reduce vapors, but do not put water directly

on the leak or spill area.[5] Cover with dry earth, dry sand, or other non-combustible material,

followed by a plastic sheet to minimize spreading.[5] Collect the material using clean, non-

sparking tools and place it into loosely covered plastic containers for later disposal.[5]

Handling and Storage
Handling: All work with Methylphosphonothioic dichloride should be conducted in a well-

ventilated chemical fume hood.[6] Avoid all contact with the substance, including inhalation of

vapors.[2][6] Wash hands and face thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][7] The

storage area should be locked up or accessible only to qualified or authorized personnel.[7]

Keep away from water, strong oxidizing agents, alcohols, and bases.[1][2]

Exposure Controls and Personal Protection
Given the high toxicity of MPTD, robust personal protective equipment (PPE) is mandatory.

Respiratory Protection: A positive pressure, self-contained breathing apparatus (SCBA) is

required for any potential exposure, including emergency situations.

Hand Protection: Use of neoprene or rubber gloves is recommended.
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Eye Protection: Chemical safety goggles and a face shield are necessary.

Skin and Body Protection: A chemical-resistant suit, such as those made from Tychem®, and

appropriate footwear are required.

Experimental Protocols
Detailed experimental protocols for handling highly toxic and reactive chemicals are crucial for

safety. The following are generalized methodologies that should be adapted and validated for

specific laboratory conditions when working with Methylphosphonothioic dichloride.

Decontamination Protocol for Surfaces and Equipment
This protocol is adapted from general procedures for organophosphorus compound

decontamination.

Objective: To effectively neutralize and remove MPTD from contaminated surfaces and non-

sensitive equipment.

Materials:

Sodium hypochlorite solution (bleach)

Sodium carbonate solution (washing soda)

Industrial grade detergent

Absorbent pads

Personal Protective Equipment (as specified in Section 6)

Waste disposal containers

Methodology:

Initial Removal: In a chemical fume hood, carefully absorb the bulk of the spilled material

using absorbent pads.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1582697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Decontamination: Prepare a solution of 10% sodium hypochlorite and 5% sodium

carbonate in water.

Application: Liberally apply the decontamination solution to the contaminated surface or

equipment, ensuring complete coverage. Allow a contact time of at least 30 minutes.

Scrubbing: Gently scrub the surface with a brush or sponge dedicated to decontamination.

Rinsing: Thoroughly rinse the surface with an industrial-grade detergent solution, followed by

several rinses with water.

Drying: Allow the surface or equipment to air dry completely within the fume hood.

Waste Disposal: All used absorbent materials, cleaning solutions, and PPE must be collected

in a designated hazardous waste container for proper disposal.

Personnel Decontamination Protocol
This protocol is a critical emergency procedure in the event of skin contact.

Objective: To rapidly and thoroughly decontaminate skin exposed to MPTD.

Materials:

Emergency safety shower and eyewash station

Soap and water

Clean towels

Methodology:

Immediate Action: The affected individual must immediately proceed to the nearest

emergency shower.

Clothing Removal: While under the shower, remove all contaminated clothing.[1]

Washing: Thoroughly wash the entire body with copious amounts of soap and water for at

least 15 minutes.[1]
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Rinsing: Ensure all soap residue is rinsed off.

Medical Attention: Seek immediate medical attention after decontamination.

Contaminated Clothing: Contaminated clothing should be handled with gloves and placed in

a sealed bag for disposal as hazardous waste.[1]

Visualized Workflows and Signaling Pathways
To further clarify the necessary procedures, the following diagrams illustrate key workflows and

logical relationships in handling Methylphosphonothioic dichloride.
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Spill or Leak Detected

Isolate Area (min. 50m)
& Eliminate Ignition Sources

Don Full PPE
(SCBA, Chemical Suit)

Assess Spill Size & Risk

Small Spill

Manageable?

Large Spill

Unmanageable?

Contain Spill with
Dry, Non-Combustible Material

Evacuate Area & Call
Emergency Response

Use Water Spray to Reduce Vapors
(Do not apply directly to spill)

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled Container
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow for Methylphosphonothioic Dichloride.
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Route of Exposure Immediate First-Aid Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Use Emergency Shower (15 min)
Remove Contaminated Clothing

Flush with Eyewash (15 min)
Remove Contact Lenses

Drink Water (max. 2 glasses)
DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-Aid Protocol for Personal Exposure to Methylphosphonothioic Dichloride.

Required Personal Protective Equipment

Task Involving MPTD

Risk Assessment

Respiratory Protection:
Positive Pressure SCBA

Inhalation Hazard

Hand Protection:
Neoprene or Rubber Gloves

Skin Contact Hazard

Eye/Face Protection:
Chemical Goggles & Face Shield

Splash Hazard

Body Protection:
Chemical-Resistant Suit

Full Body Exposure Risk
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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